Cas no 120347-75-3 ((pyrrolidin-3-yl)boronic acid)

• Product Name: (pyrrolidin-3-yl)boronic acid
• CAS No: 120347-75-3
• MF: C₄H₁₀BNO₂
• MW: 114.938701152802
• CID: 138919
• PubChem ID: 14026845
• Update Time: 2025-04-19

(pyrrolidin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-3-ylboronic acid
• 3-(Pyrrolidino)phenylboronic acid
• 3-pyrrolidinylboronic acid
• Boronic acid,3-pyrrolidinyl- (9CI)
• 3-Pyrrolidinylboronic acid
• (pyrrolidin-3-yl)boronic acid
• AB68586
• PYRROLIDIN-3-YLBORONICACID
• SCHEMBL177227
• EN300-183837
• A804491
• Boronic acid, 3-pyrrolidinyl-
• 120347-75-3

• Inchi： 1S/C4H10BNO2/c7-5(8)4-1-2-6-3-4/h4,6-8H,1-3H2
• InChI Key： ZXXYWZUJUOXWEB-UHFFFAOYSA-N
• SMILES： OB(C1CNCC1)O

Computed Properties

• Exact Mass: 115.0804587g/mol
• Monoisotopic Mass: 115.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 403.2 °C at 760 mmHg
• Flash Point: 197.7 °C
• Refractive Index: 1.583
• PSA: 43.70000
• LogP: 0.03160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines